![molecular formula C9H7N B7780286 Quinoline-2-D CAS No. 15793-81-4](/img/structure/B7780286.png)
Quinoline-2-D
Overview
Description
Quinoline-2-D is a useful research compound. Its molecular formula is C9H7N and its molecular weight is 130.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activities : Quinoline-based compounds exhibit effective anticancer activity. Their diverse structural modifications enable them to inhibit various cancer drug targets such as tyrosine kinases, proteasome, tubulin polymerization, and DNA repair mechanisms. These compounds are being continuously refined for selective and specific activities against numerous cancer types (Solomon & Lee, 2011).
Anti-malarial Drug Development : Certain quinoline derivatives have shown potential as lead compounds for developing new anti-malarial drugs. Spectroscopic studies, reactivity assessments, and molecular docking analyses are being conducted to enhance their efficacy and understand their binding potential with specific drug targets (Sureshkumar et al., 2017).
Green Synthesis : Quinoline derivatives are being synthesized using greener and more sustainable chemical processes. Methods involving microwave, solvent-free conditions, and photocatalytic synthesis are being explored to reduce the environmental impact of their production (Prajapati et al., 2014).
Radiation Protection : Quinoline derivatives are investigated for their neutron and gamma radiation protective characteristics. Their ability to attenuate both types of radiation effectively and their genotoxic safety make them potential candidates for anti-radiation drug development (Aygün et al., 2020).
Optical Sensing and Photophysical Applications : Quinoline compounds exhibit aggregation-induced emission enhancement (AIEE), making them suitable for a wide range of applications in material science. They are also investigated for their optical sensing abilities and interaction with biological macromolecules like bovine serum albumin, offering extensive applications in scientific research (Chakraborty et al., 2018).
Antimicrobial Activities : Quinoline derivatives have been studied for their antimicrobial activities against various strains, including MRSA. Their structural modifications and the effects of substituent groups are continuously being explored to enhance their bioactivity (O’Donnell et al., 2010).
Nonlinear Optical Research : Quinoline and its derivatives are extensively studied for their nonlinear optical (NLO) properties due to their potential applications in technology-related fields. The intra-molecular charge transfer, molecular stability, and electron donating capabilities are assessed for their use in NLO applications (Khalid et al., 2019).
properties
IUPAC Name |
2-deuterioquinoline | |
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InChI |
InChI=1S/C9H7N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-7H/i7D | |
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InChI Key |
SMWDFEZZVXVKRB-WHRKIXHSSA-N | |
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Canonical SMILES |
C1=CC=C2C(=C1)C=CC=N2 | |
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Isomeric SMILES |
[2H]C1=NC2=CC=CC=C2C=C1 | |
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Molecular Formula |
C9H7N | |
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DSSTOX Substance ID |
DTXSID901317508 | |
Record name | Quinoline-2-d | |
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Molecular Weight |
130.16 g/mol | |
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Product Name |
Quinoline-2-D | |
CAS RN |
15793-81-4 | |
Record name | Quinoline-2-d | |
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